(3,4-dimethoxyphenyl)[(5-nitro-2-thienyl)methyl]amine

• IUPAC Name: 3,4-dimethoxy-N-[(5-nitrothiophen-2-yl)methyl]aniline
• InChI: InChI=1S/C13H14N2O4S/c1-18-11-5-3-9(7-12(11)19-2)14-8-10-4-6-13(20-10)15(16)17/h3-7,14H,8H2,1-2H3
• InChI Key: DGURWVJVMCSDJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NCC2=CC=C(S2)[N+](=O)[O-])OC
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol

Description

(3,4-dimethoxyphenyl)[(5-nitro-2-thienyl)methyl]amine, also known as DMTT, is a chemical compound that has gained significant attention in the scientific research field due to its unique properties. This compound belongs to the class of thienyl-based compounds and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of (3,4-dimethoxyphenyl)[(5-nitro-2-thienyl)methyl]amine is not fully understood. However, it is believed to act as a modulator of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. These pathways are involved in cell proliferation, survival, and differentiation. This compound has been shown to inhibit the activation of these pathways, leading to the suppression of cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. In addition, this compound has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3,4-dimethoxyphenyl)[(5-nitro-2-thienyl)methyl]amine in lab experiments is its high solubility in various solvents, which makes it easy to prepare solutions for testing. In addition, this compound has been shown to have low toxicity, making it a safe compound for use in lab experiments. However, one of the limitations of using this compound is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of (3,4-dimethoxyphenyl)[(5-nitro-2-thienyl)methyl]amine. One area of research is the development of this compound-based drugs for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. In addition, further studies are needed to understand the mechanism of action of this compound and its potential use in the treatment of cancer and inflammation. Furthermore, the development of new synthesis methods for this compound may lead to the discovery of new compounds with improved properties.

Synthesis Methods

(3,4-dimethoxyphenyl)[(5-nitro-2-thienyl)methyl]amine can be synthesized using various methods, including the reaction of 3,4-dimethoxybenzaldehyde and 5-nitro-2-thiophenemethylamine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

(3,4-dimethoxyphenyl)[(5-nitro-2-thienyl)methyl]amine has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. In addition, this compound has been studied for its anti-inflammatory and anti-tumor properties.